3-((1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-((1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyridazine is a useful research compound. Its molecular formula is C16H23N5O3S and its molecular weight is 365.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Research has indicated that heterocyclic compounds containing a sulfonamido moiety, which share structural similarities with the specified chemical compound, have been synthesized for potential use as antibacterial agents. The synthesis of these compounds involved reactions that produced pyran, pyridine, and pyridazine derivatives, among others. Several of these newly synthesized compounds demonstrated high antibacterial activities, highlighting the potential of such chemical structures in the development of new antibacterial drugs (Azab, Youssef, & El-Bordany, 2013).
Antimicrobial Activity
Further studies explored the synthesis of new heterocycles based on sulfonamide derivatives, aiming to evaluate their antimicrobial properties. By manipulating the chemical structure to create various derivatives, researchers were able to produce compounds with significant antimicrobial activities. This emphasizes the role of such compounds in the development of new antimicrobial agents, which could be crucial in the fight against drug-resistant pathogens (El‐Emary, Al-muaikel, & Moustafa, 2002).
Synthesis and Reactivity
The synthesis and reactivity of compounds containing a sulfonamido moiety, akin to the compound , have been extensively studied. These investigations include the preparation of novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives. Such research not only contributes to the understanding of the chemical reactivity of these compounds but also explores their potential antimicrobial activity, further underscoring their significance in medicinal chemistry (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).
Heterocyclic Chemistry and Drug Development
The role of heterocyclic chemistry in drug development is highlighted through the synthesis of various heterocyclic compounds, including pyrazoles, pyridines, and pyrimidines, which are structurally related to the chemical compound of interest. These efforts aim to discover new therapeutic agents with potential anticancer, antimicrobial, and anti-inflammatory properties. The systematic exploration of these chemical structures and their biological activities is crucial for the advancement of pharmaceutical sciences (Fadda, Etman, El-Seidy, & Elattar, 2012).
Mechanism of Action
Target of Action
Pyrazole derivatives are known to interact with a variety of biological targets
Mode of Action
The exact mode of action of this compound is currently unknown. Pyrazoles are known to exhibit tautomerism, which may influence their reactivity and the biological activities of targets bearing a pyrazole moiety . This suggests that the compound may interact with its target in a dynamic manner, potentially altering its structure and properties.
Biochemical Pathways
It’s known that pyrazole derivatives can influence a variety of biochemical pathways . More research is needed to elucidate the specific pathways affected by this compound.
Pharmacokinetics
A related compound was found to have very high solubility in saline at ph 7 (>71 mg/ml), and pharmacokinetic properties commensurate with inhaled dosing by nebulization
Result of Action
A related compound was found to have potent in vitro antipromastigote activity
Action Environment
The solubility of a related compound in saline suggests that it may be stable in aqueous environments
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[1-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonylpiperidin-3-yl]oxypyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N5O3S/c1-4-21-13(3)16(12(2)19-21)25(22,23)20-10-6-7-14(11-20)24-15-8-5-9-17-18-15/h5,8-9,14H,4,6-7,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCNOGZANTFVKSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCCC(C2)OC3=NN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.